{[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
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Description
The compound {[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is a 1,2,4-triazole derivative featuring a 4-methoxyphenyl substituent at position 5 of the triazole ring and a sulfanyl-linked acetic acid group at position 2. This structure combines the electron-donating methoxy group with the polar acetic acid moiety, which enhances solubility and bioavailability compared to simpler triazole derivatives .
Properties
Molecular Formula |
C11H11N3O3S |
|---|---|
Molecular Weight |
265.29 g/mol |
IUPAC Name |
2-[[5-(4-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid |
InChI |
InChI=1S/C11H11N3O3S/c1-17-8-4-2-7(3-5-8)10-12-11(14-13-10)18-6-9(15)16/h2-5H,6H2,1H3,(H,15,16)(H,12,13,14) |
InChI Key |
YJRUVTDJAFBGQO-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=NN2)SCC(=O)O |
Origin of Product |
United States |
Biological Activity
The compound {[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is a member of the triazole family, which is known for its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant case studies.
Chemical Structure and Properties
- Molecular Formula : C18H17N3O4S
- Molecular Weight : 373.46 g/mol
- Structural Features : The compound features a triazole ring, a methoxyphenyl group, and a sulfanyl acetic acid moiety, which contribute to its biological properties.
The biological activity of {[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid is primarily attributed to its ability to interact with various biological targets:
- Antimicrobial Activity : Triazole derivatives are known for their antifungal properties. Studies suggest that this compound may inhibit the growth of specific fungi by disrupting cell wall synthesis.
- Anticancer Potential : Research indicates that triazole compounds can induce apoptosis in cancer cells. The compound may interfere with cell cycle progression and promote cell death in malignant cells.
- Anti-inflammatory Effects : The presence of the sulfanyl group may enhance the anti-inflammatory properties of the compound by modulating inflammatory pathways.
Biological Activity Data
A summary of biological activities observed in various studies is presented in Table 1.
Case Studies
Several case studies have explored the biological activity of {[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid:
- Study on Anticancer Activity : A study assessed the effects of this compound on MDA-MB-231 breast cancer cells. Results indicated significant inhibition of cell proliferation and induction of apoptosis through caspase activation pathways .
- Antifungal Efficacy : In vitro tests demonstrated that the compound effectively inhibited the growth of Candida species at concentrations as low as 25 μg/mL. This suggests potential use in treating fungal infections .
Research Findings
Recent research has highlighted several important findings regarding the biological activity of this compound:
- Synergistic Effects : When combined with other antifungal agents, {[5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetic acid showed enhanced efficacy against resistant strains of fungi .
- Mechanistic Insights : Studies utilizing molecular docking simulations revealed that the compound binds effectively to the active sites of target enzymes involved in fungal metabolism and cancer cell proliferation .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Physicochemical Properties
Table 2: Physical and Chemical Properties
- Solubility: The acetic acid group improves aqueous solubility, but bulky substituents (e.g., phenoxymethyl in ) reduce it. Smaller groups like methyl () balance polarity and lipophilicity.
- Melting Points : Triazole derivatives with rigid structures (e.g., diphenyl in ) exhibit higher melting points (>170°C), whereas flexible chains lower thermal stability.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
